N-{[4-(4-methoxyphenyl)tetrahydro-2H-pyran-4-yl]methyl}-4-methylbenzamide

• IUPAC Name: N-[[4-(4-methoxyphenyl)oxan-4-yl]methyl]-4-methylbenzamide
• InChI: InChI=1S/C21H25NO3/c1-16-3-5-17(6-4-16)20(23)22-15-21(11-13-25-14-12-21)18-7-9-19(24-2)10-8-18/h3-10H,11-15H2,1-2H3,(H,22,23)
• InChI Key: WIIXROYXNGPKMU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)NCC2(CCOCC2)C3=CC=C(C=C3)OC
• Molecular Formula: C21H25NO3
• Molecular Weight: 339.4 g/mol

Description

N-{[4-(4-methoxyphenyl)tetrahydro-2H-pyran-4-yl]methyl}-4-methylbenzamide is a chemical compound that has been of great interest to scientists due to its potential applications in scientific research. This compound is also known by the name of MT-45 and is a synthetic opioid that has been used in laboratory experiments to study its mechanism of action and physiological effects.

Mechanism of Action

The mechanism of action of N-{[4-(4-methoxyphenyl)tetrahydro-2H-pyran-4-yl]methyl}-4-methylbenzamide involves the binding of the compound to the mu-opioid receptor in the brain. This binding results in the activation of the receptor and the production of analgesic effects. The compound has also been shown to have some affinity for the delta-opioid receptor and the kappa-opioid receptor.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound include analgesia, sedation, and respiratory depression. This compound has also been shown to produce some degree of tolerance and dependence in animal studies.

Advantages and Limitations for Lab Experiments

The advantages of using N-{[4-(4-methoxyphenyl)tetrahydro-2H-pyran-4-yl]methyl}-4-methylbenzamide in laboratory experiments include its potency and selectivity for the mu-opioid receptor. However, the limitations of this compound include its potential for producing respiratory depression and its potential for tolerance and dependence.

Future Directions

There are several future directions for research involving N-{[4-(4-methoxyphenyl)tetrahydro-2H-pyran-4-yl]methyl}-4-methylbenzamide. These include the study of its potential use in the treatment of opioid addiction, the development of new compounds based on its structure, and the investigation of its effects on other opioid receptors. Additionally, further research is needed to determine the safety and efficacy of this compound in humans.

Synthesis Methods

The synthesis of N-{[4-(4-methoxyphenyl)tetrahydro-2H-pyran-4-yl]methyl}-4-methylbenzamide involves the reaction between 4-methylbenzoyl chloride and 4-methoxyphenyl tetrahydro-2H-pyran-4-carboxylate followed by the reduction of the resulting intermediate with lithium aluminum hydride. This synthesis method has been reported in the literature and has been used by scientists to obtain this compound for research purposes.

Scientific Research Applications

N-{[4-(4-methoxyphenyl)tetrahydro-2H-pyran-4-yl]methyl}-4-methylbenzamide has been used in scientific research to study its mechanism of action and physiological effects. This compound has been shown to bind to the mu-opioid receptor in the brain and produce analgesic effects. It has also been studied for its potential use in the treatment of opioid addiction.